9-H-9-Borafluorene dimethyl sulfide adduct: a product of a unique ring-contraction reaction and a useful hydroboration reagent†

Chemical Communications Pub Date: 2011-09-06 DOI: 10.1039/C1CC14888E

Abstract

The dimethyl sulfide adduct 2(DMS) is a crystalline storage form of the unstable hydroboration reagent 9-H-9-borafluorene (2); 2(DMS) is available by the addition of DMS to either in situ generated [2]2 or 1,2-(2,2′-biphenylylene)diborane(6) (7).

Graphical abstract: 9-H-9-Borafluorene dimethyl sulfide adduct: a product of a unique ring-contraction reaction and a useful hydroboration reagent
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